N1-phenethyl-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide
Overview
Description
N1-phenethyl-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide is a chemical compound that has been synthesized for scientific research purposes. It is a novel compound that has shown promising results in various research studies.
Mechanism of Action
The mechanism of action of N1-phenethyl-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide is not fully understood. However, it has been shown to interact with certain receptors in the brain such as the dopamine and serotonin receptors. It has also been shown to inhibit the activity of certain enzymes such as acetylcholinesterase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its potential as a therapeutic agent for various diseases. It has also been shown to have analgesic and anxiolytic effects.
Advantages and Limitations for Lab Experiments
One advantage of using N1-phenethyl-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide in lab experiments is its novelty. It is a relatively new compound that has not been extensively studied, which makes it an interesting compound to study. However, one limitation is the lack of information on its toxicity and side effects, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N1-phenethyl-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide. One direction is to further investigate its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to investigate its potential as a pain reliever and anxiolytic agent. Additionally, more research is needed to understand its mechanism of action and its potential side effects.
Synthesis Methods
The synthesis of N1-phenethyl-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide involves a multi-step process. The first step involves the protection of the amine group in piperidine with a Boc (tert-butyloxycarbonyl) group. The second step involves the addition of tetrahydrofuran to the piperidine derivative. The third step involves the deprotection of the Boc group and the addition of phenethylamine to form the final product.
Scientific Research Applications
N1-phenethyl-N2-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)oxalamide has been used in various scientific research studies. It has been studied for its potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential as a pain reliever and anxiolytic agent.
properties
IUPAC Name |
N'-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]-N-(2-phenylethyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O3/c24-19(21-10-6-16-4-2-1-3-5-16)20(25)22-14-17-7-11-23(12-8-17)18-9-13-26-15-18/h1-5,17-18H,6-15H2,(H,21,24)(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMGQXJJTIXUYFX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NCCC2=CC=CC=C2)C3CCOC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(2-chloro-6-methylquinolin-3-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione](/img/structure/B2441527.png)
![2-(cyclopentylthio)-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide](/img/structure/B2441533.png)
![(Z)-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-N-(3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)acetamide](/img/structure/B2441534.png)
![4-[5-(1H-Pyrazol-5-yl)thiophene-2-carbonyl]morpholine-3-carbonitrile](/img/structure/B2441539.png)
![9'-Chloro-1-methyl-2'-phenyl-1',10b'-dihydrospiro[piperidine-4,5'-pyrazolo[1,5-c][1,3]benzoxazine]](/img/structure/B2441541.png)
![2-(3-(Dimethylamino)propyl)-6-methoxy-1-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B2441542.png)
![Benzo[d][1,3]dioxol-5-yl(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone](/img/structure/B2441545.png)